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Compound of Interest

Compound Name: 2-Bromoethyl propanoate

cat. No.: B15270261

An In-Depth Technical Guide to the Chemical Properties of 2-Bromoethyl Propanoate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of 2-
bromoethyl propanoate, a halogenated ester of interest in organic synthesis and drug
development. The information is compiled from various sources to ensure a thorough
understanding of its characteristics, handling, and potential applications.

Chemical and Physical Properties

2-Bromoethyl propanoate is a colorless to light yellow liquid. It is important to distinguish it
from its isomer, ethyl 2-bromopropionate, as their properties differ. The fundamental properties
of 2-bromoethyl propanoate are summarized in the table below.
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Property Value Reference

Molecular Formula CsHoBrO:2 [1112]

Molecular Weight 181.03 g/mol [1][2]

IUPAC Name 2-bromoethyl propanoate [1]

CAS Number 4823-46-5 [3]

Appearance Clear liquid - light yellow [4]
1.394 g/cm3 at 25°C (for the

Density related ethyl 2- [4]
bromopropionate)

N ) 156-160°C (for the related
Boiling Point [5]

ethyl 2-bromopropionate)

Water Solubility

Insoluble

[5](6]

Refractive Index

n20/D 1.446 (lit.) (for the
related ethyl 2-

bromopropionate)

Stability

Stable at room temperature.

[5]

Spectral Data

Spectral analysis is crucial for the identification and characterization of 2-bromoethyl

propanoate. The following data has been reported:

Spectrum Type Availability Source
13C NMR Available [1]
Mass Spec (GC-MS) Available [1]

IR Spectra

Vapor Phase IR Spectra
available

[1]

1H NMR

Data available for similar

compounds

[71(8]
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Chemical Reactivity

2-Bromoethyl propanoate's reactivity is primarily dictated by the presence of the bromine
atom, which is a good leaving group. This makes the adjacent carbon atom electrophilic and
susceptible to nucleophilic attack.[9]

e Nucleophilic Substitution: It is expected to readily undergo S»2 reactions with various
nucleophiles, such as amines, alcohols, and thiols, to form new carbon-heteroatom bonds.
This reactivity makes it a useful alkylating agent for introducing the 2-propoxyethyl group into
molecules.

e Incompatibilities: It is incompatible with strong acids, bases, oxidizing agents, and reducing
agents.[6][10]

e Hazardous Decomposition Products: Upon combustion, it may produce carbon monoxide
(CO), carbon dioxide (COz2), and hydrogen halides.[10]

Reactivity of 2-Bromoethyl Propanoate.
Experimental Protocols

Synthesis of 2-Bromoethyl Propanoate

While specific protocols for 2-bromoethyl propanoate are not detailed in the provided results,
a general synthesis can be inferred from standard esterification reactions. A plausible method
is the Fischer esterification of propionic acid with 2-bromoethanol in the presence of an acid
catalyst.

Reaction: Propionic Acid + 2-Bromoethanol --(H* catalyst)--> 2-Bromoethyl Propanoate +
Water

General Procedure:
o Combine equimolar amounts of propionic acid and 2-bromoethanol in a round-bottom flask.

» Add a catalytic amount of a strong acid (e.qg., sulfuric acid or p-toluenesulfonic acid).[11]
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Heat the mixture under reflux for several hours. The reaction progress can be monitored by
thin-layer chromatography (TLC).[11]

After the reaction is complete, cool the mixture to room temperature.

Pour the mixture into a separatory funnel containing water and a water-immiscible organic
solvent (e.g., diethyl ether or ethyl acetate).

Wash the organic layer sequentially with a saturated sodium bicarbonate solution (to
neutralize the acid catalyst), water, and brine.[11]

Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium
sulfate).[11]

Filter off the drying agent and remove the solvent under reduced pressure using a rotary
evaporator.

Purify the crude product by distillation under reduced pressure to obtain pure 2-bromoethyl
propanoate.
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Synthesis Workflow

Start: Reactants

[ Reflux with Acid Catalyst j

Aqueous Workup
(Wash with NaHCOs, H20, Brine)

Dry Organic Layer
(e.g., Na2S0a)

Solvent Evaporation

Purification
(Distillation)

End: Pure Product

Click to download full resolution via product page

Synthesis workflow for 2-Bromoethyl Propanoate.
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Safety and Handling

Detailed safety information for 2-bromoethyl propanoate is not explicitly available. However,
based on the data for the similar compound ethyl 2-bromopropionate, the following precautions
should be taken.[10][12]

Hazard Category Recommendations

Wear appropriate protective eyeglasses or
) ) chemical safety goggles, gloves, and clothing to
Personal Protective Equipment (PPE) _
prevent skin exposure.[10][12] In case of

inadequate ventilation, use a suitable respirator.

Handle in a well-ventilated area, preferably in a

chemical fume hood.[13] Avoid contact with
Handling skin, eyes, and clothing.[10] Do not breathe

mist, vapors, or spray.[10] Keep away from heat,

sparks, and open flames.[10]

Store in a cool, dry, and well-ventilated place in
Storage ) ]
a tightly closed container.[5][12]

Eyes: Immediately flush with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical
attention.[10] Skin: Get medical aid. Immediately
flush skin with plenty of water for at least 15
minutes while removing contaminated clothing
and shoes.[13] Ingestion: Do not induce

First Aid vomiting. If victim is conscious and alert, give 2-
4 cupfuls of milk or water. Never give anything
by mouth to an unconscious person. Get
medical aid immediately.[12] Inhalation: Remove
from exposure and move to fresh air
immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen.
Get medical aid.[12]
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This guide is intended for informational purposes for qualified professionals. Always consult the
relevant Safety Data Sheet (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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